Lipophilicity (XLogP3) Comparison: 3-(Methylthio)-N-(thiophen-3-ylmethyl)aniline vs. 3-Methyl-N-(thiophen-3-ylmethyl)aniline
The target compound exhibits a computed XLogP3 of 3.6 [1]. By comparison, the des-thio analog 3-methyl-N-(thiophen-3-ylmethyl)aniline (CAS 1019512-93-6), which replaces the –SCH₃ group with –CH₃, is predicted to have a lower XLogP3 (estimated ~2.9–3.1 based on the removal of the polarizable sulfur atom and the loss of one heavy atom) . This ΔXLogP3 of ≥ 0.5 units indicates that the methylthio compound is significantly more lipophilic, a property that can influence passive membrane permeability and nonspecific protein binding.
| Evidence Dimension | Computed octanol-water partition coefficient (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 3.6 |
| Comparator Or Baseline | 3-Methyl-N-(thiophen-3-ylmethyl)aniline (CAS 1019512-93-6); XLogP3 estimated ~2.9–3.1 |
| Quantified Difference | ΔXLogP3 ≥ 0.5 (target more lipophilic) |
| Conditions | Computed via XLogP3 algorithm (PubChem release 2024.11.20) |
Why This Matters
Higher lipophilicity may enhance passive membrane permeability, making the methylthio compound a preferred candidate when cellular uptake is a limiting factor in target engagement.
- [1] PubChem Compound Summary CID 28437043: Computed XLogP3-AA value of 3.6. https://pubchem.ncbi.nlm.nih.gov/compound/1019484-55-9 (accessed 2026-04-28). View Source
